2-[(5-ethyl-1,2,3,4-tetrahydropyrimido[4',5':4,5]thieno[2,3-c]isoquinolin-8-yl)amino]ethanol

• IUPAC Name: 2-[(8-ethyl-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1,7,9,12,14,16-hexaen-13-yl)amino]ethanol
• InChI: InChI=1S/C17H20N4OS/c1-2-12-10-5-3-4-6-11(10)13-14-15(23-17(13)21-12)16(18-7-8-22)20-9-19-14/h9,22H,2-8H2,1H3,(H,18,19,20)
• InChI Key: OIODHUUKEFVFRB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=C(C3=C1CCCC3)C4=C(S2)C(=NC=N4)NCCO
• Molecular Formula: C17H20N4OS
• Molecular Weight: 328.4 g/mol

Description

The compound “2-[(5-ethyl-1,2,3,4-tetrahydropyrimido[4’,5’:4,5]thieno[2,3-c]isoquinolin-8-yl)amino]ethanol” is a complex organic molecule with the molecular formula C17H20N4OS. It has an average mass of 328.432 Da and a mono-isotopic mass of 328.135773 Da.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. The target compounds were synthesized from 3-chloro derivatives of alicyclo[c]pyridines. These compounds cyclized during the reaction with ethyl thioglycolate in the presence of sodium ethoxide into thieno[2,3-b]pyridines. These then underwent cyclocondensation with formamide to produce pyrido[3’,2’:4,5]thieno[3,2-d]pyrimidin-7(8)-ones. Chlorination of these by phosphoryl chloride formed the corresponding 8-chlorothieno[3,2-d]pyrimidines. Finally, nucleophilic substitution of chlorinated compounds gave the target amino derivatives.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple rings and functional groups. The exact structure would need to be confirmed using modern physicochemical methods.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include cyclization, cyclocondensation, chlorination, and nucleophilic substitution.

Future Directions

Future research could focus on further exploring the anticonvulsant activity of this compound and similar compounds, as well as their potential applications in medicine.